Cas no 2171448-66-9 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2171448-66-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5779750
• PubChem ID: 165559782
• Update Time: 2025-05-23

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171448-66-9
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• EN300-1581423
• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-9-18(14-25(30)29-24(17(2)3)15-26(31)32)28-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24?/m0/s1
• InChI Key： OMVZBIVYSZUDSG-VEXWJQHLSA-N
• SMILES： O(C(N[C@@H](CCC)CC(NC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic Acid: A Comprehensive Overview

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2171448-66-9) is a complex organic compound with significant applications in the fields of peptide synthesis and drug development. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide moiety, and a 4-methylpentanoic acid backbone. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functional group during synthesis.

The Fmoc group is particularly notable for its stability under basic conditions and its ease of removal under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). Recent advancements in peptide synthesis have further highlighted the importance of such protecting groups in achieving high yields and purity in complex peptide constructions. The hexanamide moiety in this compound serves as a flexible linker, facilitating the formation of stable amide bonds during peptide assembly. This feature is critical for constructing bioactive peptides with defined secondary structures.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. Researchers have explored the use of Fmoc-containing compounds as carriers for hydrophobic drugs, leveraging their amphiphilic properties to enhance drug solubility and bioavailability. Recent studies have demonstrated that such systems can significantly improve the pharmacokinetic profiles of poorly soluble therapeutic agents, opening new avenues for drug development.

In addition to its role in peptide synthesis and drug delivery, this compound has also been investigated for its biocompatibility. Studies have shown that Fmoc-containing materials exhibit minimal cytotoxicity, making them suitable for biomedical applications such as tissue engineering and regenerative medicine. The 4-methylpentanoic acid backbone contributes to the overall hydrophobicity of the molecule, which can be advantageous in certain biomedical applications where lipid-like interactions are desired.

From a synthetic perspective, the preparation of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. The stereochemistry at the chiral center (denoted by the S configuration) is critical for determining the compound's biological activity and selectivity. Advanced techniques such as enantioselective catalysis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for downstream applications.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound. These tools are indispensable for confirming the molecular structure and assessing the quality of synthesized materials. For instance, HRMS can provide accurate mass measurements to confirm the molecular formula, while NMR spectroscopy can reveal detailed information about the spatial arrangement of atoms within the molecule.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2171448-66-9) is a versatile compound with wide-ranging applications in peptide chemistry, drug delivery, and biomedicine. Its unique structure, combining an Fmoc group with a flexible hexanamide linker and a hydrophobic pentanoic acid backbone, makes it an invaluable tool for researchers in these fields. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern chemical and biomedical sciences.